2-(3,5-Dichlorophenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 2-(3,5-dichlorophenyl)-1H-pyridin-4-one
• InChI: InChI=1S/C11H7Cl2NO/c12-8-3-7(4-9(13)5-8)11-6-10(15)1-2-14-11/h1-6H,(H,14,15)
• InChI Key: LENJUJUFHCEVNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=CC1=O)C2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C11H7Cl2NO
• DSSTOX Substance ID: DTXSID30692694
• Molecular Weight: 240.08 g/mol
• CAS RN: 1261939-13-2

Description

2-(3,5-Dichlorophenyl)-4-hydroxypyridine (2-DCHP) is a synthetic organic compound with a wide range of applications in scientific research. 2-DCHP is a white, crystalline powder with a melting point of 165-170°C and a molecular formula of C9H7Cl2NO. It is an important intermediate in the production of various pharmaceuticals, agrochemicals, and other industrial chemicals. In addition, 2-DCHP has been used in the synthesis of a number of organic compounds, including 2-amino-4-chlorophenol, 2-amino-4-methylphenol, and 2-amino-4-phenylpyridine.

Mechanism of Action

2-(3,5-Dichlorophenyl)-4-hydroxypyridine, 95% has been found to induce DNA damage through the formation of reactive oxygen species (ROS). ROS are highly reactive molecules that can cause oxidative damage to cellular components, such as DNA and proteins. In the presence of 2-(3,5-Dichlorophenyl)-4-hydroxypyridine, 95%, ROS are formed by the oxidation of the aromatic ring, resulting in the formation of a highly reactive species known as a phenoxyl radical. This radical can then react with DNA, resulting in the formation of DNA adducts.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3,5-Dichlorophenyl)-4-hydroxypyridine, 95% have been studied in a variety of organisms. In mammalian cells, 2-(3,5-Dichlorophenyl)-4-hydroxypyridine, 95% has been found to induce oxidative stress, DNA damage, and gene expression changes. In addition, 2-(3,5-Dichlorophenyl)-4-hydroxypyridine, 95% has been found to induce apoptosis in a variety of cell types. In plants, 2-(3,5-Dichlorophenyl)-4-hydroxypyridine, 95% has been found to induce oxidative stress, DNA damage, and gene expression changes.

Advantages and Limitations for Lab Experiments

2-(3,5-Dichlorophenyl)-4-hydroxypyridine, 95% is a useful compound for laboratory experiments due to its relatively low cost and ease of synthesis. In addition, 2-(3,5-Dichlorophenyl)-4-hydroxypyridine, 95% is highly stable and can be stored for long periods of time without significant degradation. However, the use of 2-(3,5-Dichlorophenyl)-4-hydroxypyridine, 95% in laboratory experiments is limited due to its toxicity and potential to induce DNA damage.

Future Directions

Future research into 2-(3,5-Dichlorophenyl)-4-hydroxypyridine, 95% should focus on understanding the mechanisms by which it induces DNA damage and other biochemical and physiological effects. In addition, further research should be conducted to explore the potential applications of 2-(3,5-Dichlorophenyl)-4-hydroxypyridine, 95% in the synthesis of organic compounds, as well as its potential uses in the development of new drugs and other industrial chemicals. Finally, further research should be conducted to study the potential toxicity of 2-(3,5-Dichlorophenyl)-4-hydroxypyridine, 95% and its potential effects on the environment.

Synthesis Methods

The synthesis of 2-(3,5-Dichlorophenyl)-4-hydroxypyridine, 95% is typically accomplished by the reaction of 3,5-dichloroaniline with 4-hydroxybenzaldehyde in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at temperatures ranging from 80 to 120°C. The reaction proceeds via a nucleophilic aromatic substitution of the aniline by the aldehyde, resulting in the formation of the desired product.

Scientific Research Applications

2-(3,5-Dichlorophenyl)-4-hydroxypyridine, 95% has been used in a variety of scientific research applications, including the study of DNA damage, oxidative stress, and gene expression. In addition, 2-(3,5-Dichlorophenyl)-4-hydroxypyridine, 95% has been used in the synthesis of a number of organic compounds, including 2-amino-4-chlorophenol, 2-amino-4-methylphenol, and 2-amino-4-phenylpyridine. Furthermore, 2-(3,5-Dichlorophenyl)-4-hydroxypyridine, 95% has been used as a model compound for studying the reactivity of aromatic compounds in the presence of oxidizing agents.